Cas no 50870-57-0 (5-Heptene-1,3,5-tricarbonitrile, 2,4-dimethyl-)

• Product name: 5-Heptene-1,3,5-tricarbonitrile, 2,4-dimethyl-
• CAS No: 50870-57-0
• MF: C₁₂H₁₅N₃
• MW: 201.2676
• CID: 1569796
• PubChem ID: 71366408

5-Heptene-1,3,5-tricarbonitrile, 2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Heptene-1,3,5-tricarbonitrile, 2,4-dimethyl-
• 2,4-dimethylhept-5-ene-1,3,5-tricarbonitrile
• DTXSID20789769
• 50870-57-0

• Inchi： InChI=1S/C12H15N3/c1-4-11(7-14)10(3)12(8-15)9(2)5-6-13/h4,9-10,12H,5H2,1-3H3
• InChI Key： MXQLYXUCEAQGNM-UHFFFAOYSA-N
• SMILES： CC=C(C#N)C(C)C(C#N)C(C)CC#N

Computed Properties

• Exact Mass: 201.12675
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• PSA: 71.37